![molecular formula C18H14BrN3O2S B2773172 N-(4-(2-((3-bromophenyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide CAS No. 946304-66-1](/img/structure/B2773172.png)
N-(4-(2-((3-bromophenyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(4-(2-((3-bromophenyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide” is a derivative of 4-(4-Bromophenyl)-thiazol-2-amine . This compound is part of a novel series synthesized to overcome microbial resistance and improve the effectiveness and selectivity of chemotherapeutic agents against cancer .
Synthesis Analysis
The synthesis of this compound involves a series of reactions. For instance, a mixture of 1-(3-bromophenyl)ethanone and thiourea was stirred at 110 °C for 16 hours . After cooling, the reaction mixture was filtered to remove any unreacted iodine and acetophenone .Molecular Structure Analysis
The molecular structure of this compound was confirmed by physicochemical and spectral characteristics . The compound’s molecular weight is 255.13 .Chemical Reactions Analysis
The compound was evaluated for its in vitro antimicrobial activity using a turbidimetric method . It was also tested for anticancer activity against the oestrogen receptor-positive human breast adenocarcinoma cancer cell line (MCF7) by the Sulforhodamine B (SRB) assay .Physical And Chemical Properties Analysis
The compound’s physical and chemical properties were confirmed by elemental analysis results, which were within the limits of ±0.5% of the theoretical results .Scientific Research Applications
- Pyrazoline derivatives, including HMS3483O11, have shown antibacterial potential . Researchers have explored their effectiveness against bacterial strains, making them promising candidates for combating infections.
- HMS3483O11 and related pyrazolines have demonstrated antifungal activity . Investigations into their effects on fungal pathogens could lead to novel antifungal agents.
- Some pyrazoline derivatives, including HMS3483O11, have been associated with anti-inflammatory effects . These compounds could potentially modulate inflammatory pathways.
- Oxidative stress contributes to various diseases. Pyrazolines, by virtue of their antioxidant properties, may help counteract free radicals and reactive oxygen species . HMS3483O11 could be explored in this context.
- In a novel study, HMS3483O11 was investigated for its neurotoxic potential. Researchers examined its impact on acetylcholinesterase (AchE) activity and malondialdehyde (MDA) levels in the brain of rainbow trout alevins . Understanding its effects on neural function is crucial for assessing safety and potential therapeutic applications.
Antibacterial Activity
Antifungal Properties
Anti-Inflammatory Effects
Antioxidant Potential
Neurotoxicity Assessment
properties
IUPAC Name |
N-[4-[2-(3-bromoanilino)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14BrN3O2S/c19-13-7-4-8-14(9-13)20-16(23)10-15-11-25-18(21-15)22-17(24)12-5-2-1-3-6-12/h1-9,11H,10H2,(H,20,23)(H,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTJRVCBLDBNMHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(2-((3-bromophenyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.